![molecular formula C13H22N2O5 B2959292 2-(3-{[(Tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetic acid CAS No. 876624-49-6](/img/structure/B2959292.png)
2-(3-{[(Tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetic acid
Description
“2-(3-{[(Tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetic acid” is a chemical compound with the molecular formula C13H22N2O5 . It has a molecular weight of 286.33 .
It is stored at room temperature . More specific physical and chemical properties, such as melting point, boiling point, solubility, etc., are not directly available in the search results.
Scientific Research Applications
Peptide Synthesis
This compound is used in the synthesis of peptides. The tert-butoxycarbonyl (Boc) group serves as a protective group for amino acids during the synthesis process. It prevents unwanted side reactions and is removed once the peptide chain is assembled .
Medicinal Chemistry
In medicinal chemistry, this compound is valuable for the development of new pharmaceuticals. Its structure is key in the creation of peptide-based drugs, which can mimic or inhibit biological processes .
Material Science
The Boc-protected amino acid can be used to create novel materials. For instance, it can be incorporated into polymers to enhance their properties, such as biodegradability or bioactivity .
Bioconjugation
This compound is also used in bioconjugation techniques, where it is used to link peptides to other molecules, including drugs, fluorescent dyes, or biomaterials, which is crucial for targeted drug delivery systems .
Enzyme Inhibition Studies
Researchers use this compound to study enzyme inhibition. By incorporating it into peptides, they can investigate how it affects the activity of certain enzymes, which is important for understanding disease mechanisms .
Proteomics
In proteomics, this compound is used to modify peptides and proteins, which then allows for a better understanding of protein function and interaction in biological systems .
Agricultural Research
The compound’s role in peptide synthesis makes it a tool in developing new agrochemicals, such as pest-resistant seeds or growth-promoting agents .
Nanotechnology
Lastly, in nanotechnology, this compound can be used to create peptide-based nanostructures, which have applications in drug delivery, tissue engineering, and diagnostic tools .
properties
IUPAC Name |
2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxoazepan-1-yl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O5/c1-13(2,3)20-12(19)14-9-6-4-5-7-15(11(9)18)8-10(16)17/h9H,4-8H2,1-3H3,(H,14,19)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JABSORAZQPYNMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCCCN(C1=O)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-{[(Tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetic acid | |
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